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Compound of Interest

Compound Name: OR-1855

Cat. No.: B022602

OR-1855 Technical Support Center

This technical support center provides researchers, scientists, and drug development
professionals with comprehensive guidance on the solubility challenges and solutions for OR-
1855.

Troubleshooting Guide: OR-1855 Solubility Issues
Problem: Precipitate forms when preparing my OR-1855 stock solution.

This is a common issue that can arise from several factors, including solvent choice,
concentration, and handling technique. Follow this troubleshooting workflow to address the

problem.
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Start: Precipitate Observed

[Step 1: Verify Solvent & Purity)
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Is your DMSO anhydrous/newly opened?

Action: Use fresh, anhydrous DMSO. Yes

y
Step 2: Apply Sonication]

[Step 3: Gentle Warminga

[Step 4: Review ConcentratiorD

Precipitdtion persists Solution is clear

Action: Prepare a more dilute solution. Solution is clear

Solution is clear
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Result: Clear Solution

Still Issues? Contact Technical Support

Click to download full resolution via product page

Caption: Troubleshooting workflow for OR-1855 precipitation issues.
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Frequently Asked Questions (FAQSs)

Q1: What is the recommended solvent for OR-18557?

Al: The most commonly recommended solvent for preparing stock solutions of OR-1855 is
Dimethyl Sulfoxide (DMSO). It is highly soluble in DMSO, with concentrations up to 100 mg/mL
being achievable.[1][2] It is crucial to use anhydrous or newly opened DMSO, as the presence
of water can significantly reduce the solubility of OR-1855.[1]

Q2: My OR-1855 is not dissolving completely in DMSO, what should | do?

A2: If you are experiencing difficulty dissolving OR-1855 in DMSO, even at appropriate
concentrations, you can employ the following techniques:

e Sonication: Use an ultrasonic bath to aid dissolution.[1][2]
o Gentle Warming: Gently warm the solution to 37°C to increase solubility.[2]

» Vortexing: Vigorous vortexing can also help to break up any clumps of solid material and
promote dissolution.

If precipitation occurs, heating and/or sonication can be used to help redissolve the compound.

[1]
Q3: What are the recommended storage conditions for OR-1855 stock solutions?

A3: Once prepared, it is recommended to aliquot your OR-1855 stock solution into single-use
volumes to avoid repeated freeze-thaw cycles.[1][2] Recommended storage conditions are:

e -80°C for up to 6 months.[1][2]
e -20°C for up to 1 month.[1][2]
Always protect the solutions from light.[1][2]

Q4: Can | prepare OR-1855 solutions for in vivo studies?
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A4: Yes, specific formulations are available for in vivo use. These typically involve co-solvent
systems to maintain solubility in an aqueous environment. Two such protocols that yield a clear
solution at = 2.5 mg/mL are:[1]

e Protocol 1: 10% DMSO, 40% PEG300, 5% Tween-80, and 45% Saline.[1]
e Protocol 2: 10% DMSO and 90% (20% SBE-B-CD in Saline).[1]

The solvents should be added one by one in the order listed.[1]

Quantitative Solubility Data

Solvent/System Concentration Notes

Ultrasonic assistance may be
DMSO 100 mg/mL (492.00 mM) needed. Hygroscopic DMSO

can impact solubility.[1]

10% DMSO, 40% PEG300, Clear solution for in vivo use.

> 2.5 mg/mL (12.30 mM)

5% Tween-80, 45% Saline

[1]

10% DMSO, 90% (20% SBE-

> 2.5 mg/mL (12.30 mM)

Clear solution for in vivo use.

B-CD in Saline) [1]
Water 0.38 g/L (Predicted) ALOGPS prediction.
Water 0.378 mg/mL (Predicted) ALOGPS prediction.[3]

Experimental Protocols

Protocol for Preparing a 100 mM DMSO Stock Solution of OR-1855

o Materials:

o OR-1855 solid (Molecular Weight: 203.25 g/mol )

o Anhydrous or newly opened DMSO

o Sterile microcentrifuge tubes
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o Calibrated pipettes
o Vortex mixer

o Ultrasonic bath

e Procedure:

1. Weigh out the desired amount of OR-1855 solid. For example, to prepare 1 mL of a 100
mM solution, you would need 20.325 mg.

2. Add the appropriate volume of DMSO to the OR-1855 solid.

3. Vortex the solution vigorously for 1-2 minutes.

4. If the solid is not fully dissolved, place the tube in an ultrasonic bath for 5-10 minutes.
5. If necessary, gently warm the solution to 37°C and vortex again.

6. Once a clear solution is obtained, aliquot into single-use tubes for storage.

OR-1855 Signaling Pathway

OR-1855, a metabolite of Levosimendan, has been shown to exert anti-inflammatory effects by
inhibiting the phosphorylation of key proteins in the MAPK signaling pathway in response to
stimuli like IL-1B.[1][4] This pathway is crucial in mediating cellular responses to a wide range
of stimuli.
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Caption: OR-1855 inhibits IL-1B-induced MAPK signaling.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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